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Compound of Interest

Compound Name: 9-Demethyl FR-901235

Cat. No.: B1264192 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

9-Demethyl FR-901235 is a derivative of the immunomodulator FR-901235.[1] It was first

isolated in 2008 from an endophytic Penicillium species and has demonstrated antitumor

activity.[2] Proper preparation of a stock solution is crucial for accurate and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of a 9-Demethyl FR-901235 stock solution.

2. Quantitative Data Summary

A summary of the key quantitative data for 9-Demethyl FR-901235 is provided in the table

below for easy reference.

Parameter Value Source

Molecular Formula C₁₇H₁₄O₇ [3]

Molecular Weight 330.29 g/mol [2][3]

Recommended Solvents DMSO, Methanol

Long-term Storage -20°C

Purity >95% by HPLC
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3. Experimental Protocol

This protocol outlines the steps to prepare a 10 mM stock solution of 9-Demethyl FR-901235.

3.1. Materials

9-Demethyl FR-901235 powder

Dimethyl sulfoxide (DMSO), anhydrous

Methanol, anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

Handle 9-Demethyl FR-901235 in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid inhalation, ingestion, or skin contact.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

3.3. Stock Solution Preparation (10 mM)

3.3.1. Calculation

To prepare a 10 mM stock solution, the required mass of 9-Demethyl FR-901235 can be

calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (mL)
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For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 330.29 g/mol x 0.001 L = 3.3029 mg

3.3.2. Step-by-Step Procedure

Weighing: Carefully weigh out approximately 3.3 mg of 9-Demethyl FR-901235 powder

using a calibrated analytical balance and place it into a sterile microcentrifuge tube. Record

the exact weight.

Solvent Addition: Based on the actual weight, calculate the precise volume of DMSO or

methanol required to achieve a 10 mM concentration. For example, if 3.5 mg was weighed,

the required volume would be: Volume (mL) = 3.5 mg / (10 mM x 330.29 g/mol ) = 1.06 mL.

Dissolution: Add the calculated volume of anhydrous DMSO or methanol to the

microcentrifuge tube containing the compound.

Mixing: Vortex the tube until the compound is completely dissolved. Visually inspect the

solution to ensure there are no undissolved particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term storage.

4. Quality Control

The purity of the 9-Demethyl FR-901235 starting material should be greater than 95%, as

confirmed by HPLC. After preparation, the concentration of the stock solution can be verified

using a suitable analytical method such as UV-Vis spectroscopy or HPLC with a standard

curve.

5. Visualization

5.1. Experimental Workflow
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Caption: Workflow for preparing 9-Demethyl FR-901235 stock solution.
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Disclaimer: This protocol is intended for research use only. Please consult the relevant safety

data sheets (SDS) for all chemicals used and follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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